Cas no 1956307-24-6 (1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride)

• Product Name: 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride
• CAS No: 1956307-24-6
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 5221496
• Update Time: 2025-08-03

1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride

• Inchi： 1S/C10H13N3.ClH/c1-6-4-8-9(5-7(6)2)13(3)10(11)12-8;/h4-5H,1-3H3,(H2,11,12);1H
• InChI Key： BLILQAHJJGXUDG-UHFFFAOYSA-N
• SMILES： CN1C(=NC2=CC(C)=C(C)C=C12)N.Cl

Additional information on 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride

Introduction to 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride (CAS No. 1956307-24-6)

1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride, identified by its CAS number 1956307-24-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]imidazole class, a structural motif renowned for its broad spectrum of biological activities. The presence of multiple methyl substituents in its molecular framework enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The chemical structure of 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride consists of a benzo[d]imidazole core substituted with three methyl groups at the 1, 5, and 6 positions, respectively. The amine functionality at the 2-position further contributes to its reactivity and potential interactions with biological targets. This unique structural arrangement imparts distinct physicochemical properties that influence its solubility, stability, and metabolic pathways.

In recent years, there has been growing interest in benzo[d]imidazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds as inhibitors of kinases, enzymes involved in cell signaling pathways. Specifically, 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride has been investigated for its ability to modulate pathways associated with inflammation and cancer progression. Preclinical research suggests that this compound may exhibit inhibitory effects on certain kinases by binding to their active sites and disrupting normal cellular processes.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. Improved solubility facilitates better absorption and distribution within the body, potentially leading to higher bioavailability and therapeutic efficacy. This aspect makes 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride an attractive candidate for further development into an oral or injectable drug.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced potency and selectivity. These efforts have yielded promising candidates that are currently undergoing further optimization in both academic and industrial settings.

The synthesis of 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations play a crucial role in constructing the complex molecular framework efficiently.

The pharmacokinetic profile of 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride is another area of active investigation. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are essential for predicting human pharmacokinetics and designing appropriate dosing regimens. Additionally, toxicological assessments have been conducted to evaluate the safety profile of this compound at various doses.

Recent advancements in biotechnology have enabled the use of CRISPR-Cas9 gene editing techniques to study the biological effects of 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride in vivo. By introducing specific genetic modifications in model organisms such as mice or zebrafish, researchers can gain a deeper understanding of how this compound interacts with cellular machinery and affects disease-related pathways.

The regulatory landscape for pharmaceutical compounds like 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride is stringent but well-established. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for ensuring safety and efficacy before clinical trials can commence. Companies developing this compound must navigate a complex regulatory pathway that includes preclinical testing, clinical trials involving human subjects, and post-marketing surveillance.

The economic impact of developing novel therapeutics cannot be overstated. Investments in research and development (R&D) are substantial but yield significant returns when successful drugs reach the market. Companies specializing in small molecule drugs often collaborate with academic institutions and biotech firms to accelerate the discovery process. Such partnerships foster innovation while reducing risks associated with drug development.

The future prospects for 1,5,6-Trimethyl-1H-benzo[d]imidazol-2-amine hydrochloride appear promising based on current research trends. Emerging technologies such as artificial intelligence (AI) are being integrated into drug discovery pipelines to identify new leads more rapidly than traditional methods allow alone. AI-driven platforms can analyze vast datasets to predict how different compounds might behave biologically before experimental validation becomes necessary.

In conclusion, 1,5,6-TrismethyI-Ill-llellIImidazoI-I-IIdllamlnoI hydrlorldle (CAS No.. 19563O7--24--61s a compoumd wi th considerable pharmaeopeutical potentiaI.. Its unique structure,'s interaction capabilities,'s synthetic accessibility,'s pharmacokinetic properties,'s regulatory status,'s economic implications,'s future applications all contribute lo making it an important subject'of study within th field oI chemlcak-molecular mediCine.. As research continues.'s role ill therapeutic development may become even more pronounced..